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Compound of Interest

Compound Name: 2-Methylthio-ATP

CAS No.: 100020-57-3

Cat. No.: B1664558 Get Quote

Executive Summary: The "Zero-Release" Standard
Do not dispose of 2-Methylthio-ATP (2-MeSATP) down the drain.

While Safety Data Sheets (SDS) often classify nucleotide analogs as "low hazard" or "not fully

tested" under GHS standards, this classification is misleading for research environments. 2-

MeSATP is a potent, biologically stable P2Y purinergic receptor agonist. It is significantly more

resistant to hydrolysis than natural ATP and can trigger physiological responses (calcium

signaling, platelet aggregation) in aquatic organisms at nanomolar concentrations.

Core Directive: Treat 2-MeSATP as Pharmacologically Active Chemical Waste. The only

acceptable disposal method is High-Temperature Chemical Incineration.

Technical Hazard Profile & Causality
To understand the disposal rigor, one must understand the molecule's stability.
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Property Data Operational Implication

Pharmacology Potent P2Y1/P2Y12 Agonist

Bioactive.[1] Can disrupt

environmental signaling

pathways if released into water

systems.

Stability Methylthiolation at C-2 position

High Resistance to Hydrolysis.

Unlike ATP, which degrades

rapidly in wastewater, 2-

MeSATP persists,

necessitating thermal

destruction.

Physical State
Solid (Lyophilized) or Aqueous

Solution

Hygroscopic. Must be kept dry

until use to maintain purity, but

treated as liquid waste once

dissolved.

Incompatibility Strong Oxidizing Agents

Do not mix with bleach

(sodium hypochlorite) or

peroxides in waste streams;

may generate sulfur oxides (

).

Scientist's Note: Many labs habitually bleach liquid waste. Do not bleach 2-MeSATP waste. The

reaction between hypochlorite and the methylthio group can be unpredictable and does not

guarantee the destruction of the purine core. Incineration is the only self-validating destruction

method.

Waste Stream Decision Logic
Effective disposal starts with segregation. Use this decision matrix to determine the correct

waste stream for your specific experimental context.
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Start: Identify Waste State

Is the waste Solid 
(Powder/Vials)?

Is the waste Liquid?

No

Stream A: Solid Chemical Waste
(Label: 2-MeSATP, Toxic)

Yes

Is it mixed with 
Biologicals (Cells/Media)?

Yes

Stream B: Liquid Chemical Waste
(Solvent/Aqueous Mix)

No (Pure Chemical)

Stream C: Mixed Bio-Chemical Waste
(Inactivate -> Incinerate)

Yes (Cells present)

Click to download full resolution via product page

Figure 1: Waste Stream Segregation Logic. Ensure 2-MeSATP is never routed to general trash

or sewer systems.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Original Vials/Weighing Boats)
Applicability: Expired lyophilized powder, contaminated gloves, weighing boats.

Containment: Place the vial or debris into a clear polyethylene bag (secondary containment).
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Labeling: Apply a hazardous waste label.

Constituents: "2-Methylthio-ATP (Nucleotide Analog)."[1][2]

Hazard Checkbox: "Toxic" (Precautionary) and "Irritant."

Disposal: Deposit into the Solid Chemical Waste Drum destined for incineration.

Prohibited: Do not place in "Sharps" containers unless the vial is broken glass.

Protocol B: Liquid Chemical Waste (Stock Solutions)
Applicability: Unused stock solutions, HPLC eluent containing the compound.

Solvent Compatibility: Ensure the collection carboy is compatible with the solvent (usually

water or DMSO).

Segregation: Ensure the carboy does not contain strong oxidizers (Nitric acid, Bleach) or

heavy metals.

Transfer: Pour waste into the carboy using a funnel to prevent drips.

Rinsing: Triple rinse the original vessel with a small volume of water; add rinsate to the waste

carboy.

Destruction: Hand over to EHS for Chemical Incineration (combustion chamber >1000°C

with scrubber).

Protocol C: Mixed Bio-Chemical Waste (Cell Culture)
Applicability: Media containing 2-MeSATP used on cells.[3][4]

Context: While the cells are biohazardous, the chemical is the environmental pollutant.

Deactivation: Add a standard disinfectant (e.g., 10% bleach or Wescodyne) to the media to

kill the biological agents (cells/virus). Note: This kills the biology but may not destroy the 2-

MeSATP.

Tagging: Label the waste container as "Chemical Contaminated Biohazard."
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Disposal Route: This specific stream must be flagged for incineration, not autoclaving.

Why? Autoclaving (steam sterilization) sterilizes bacteria but does not physically destroy

the chemical structure of stable nucleotide analogs. Only incineration handles both.

Emergency Response: Spill Cleanup
If 2-MeSATP is spilled, the priority is preventing dust generation (solids) or drain entry (liquids).

Spill Detected 1. Don PPE
(Gloves, Goggles, N95)

2. Containment
(Halo Method)

3. Absorb/Sweep
(Inert Material)

4. Decontaminate
(Soap & Water)

5. Bag & Tag
(Hazardous Waste)

Click to download full resolution via product page

Figure 2: The "Halo" method involves circling the spill with absorbent material first to prevent

spreading, then working inward.[5]

Cleanup Steps:

Isolate: Mark the area.

PPE: Wear nitrile gloves, lab coat, and safety glasses. If handling large amounts of powder,

use a dust mask (N95) to prevent inhalation of the agonist.

Liquid Spill: Cover with inert absorbent (vermiculite or paper towels).

Solid Spill: Do not dry sweep (creates dust). Cover with wet paper towels to dampen, then

scoop up.

Surface Decontamination: Wash the surface with 1% SDS (detergent) followed by water. 2-

MeSATP is water-soluble; simple solubilization and removal is more effective than harsh

chemical oxidation on the benchtop.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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